Cas no 93189-16-3 (3-(phenoxymethyl)aniline)

3-(Phenoxymethyl)aniline is an aromatic amine derivative characterized by the presence of a phenoxymethyl substituent on the aniline ring. This compound is of interest in organic synthesis and pharmaceutical intermediates due to its reactive amino group and ether linkage, which facilitate further functionalization. Its structural features make it a versatile building block for the preparation of more complex molecules, including agrochemicals, dyes, and specialty polymers. The compound exhibits moderate solubility in common organic solvents, enhancing its utility in various reaction conditions. Care should be taken during handling due to the potential sensitivity of the amino group to oxidation and other side reactions.
3-(phenoxymethyl)aniline structure
3-(phenoxymethyl)aniline structure
Product Name:3-(phenoxymethyl)aniline
CAS No:93189-16-3
MF:C13H13NO
MW:199.248423337936
MDL:MFCD06804492
CID:752820
PubChem ID:427435
Update Time:2025-05-28

3-(phenoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(phenoxymethyl)-
    • 3-(Phenoxymethyl)aniline
    • alpha-Phenoxy-m-toluidine
    • EN300-51368
    • Z285163996
    • AS-9268
    • F21218
    • AKOS000152388
    • CS-0250564
    • InChI=1/C13H13NO/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-9H,10,14H
    • 93189-16-3
    • 3-(phenoxymethyl)aniline, AldrichCPR
    • SCHEMBL631673
    • FT-0753161
    • MFCD06804492
    • DA-00688
    • 3-(phenoxymethyl)aniline
    • MDL： MFCD06804492
    • Inchi： 1S/C13H13NO/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-9H,10,14H2
    • InChI Key： FSQPEMRQTZGIRF-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)CC1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 235.076
  • Monoisotopic Mass: 235.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.129
  • Melting Point: 45 °C
  • Boiling Point: 357 ºC
  • Flash Point: 180 ºC

3-(phenoxymethyl)aniline Security Information

3-(phenoxymethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P322573-25mg
3-(phenoxymethyl)aniline
 93189-16-3
25mg
 $ 50.00 2022-06-03
TRC
P322573-50mg
3-(phenoxymethyl)aniline
 93189-16-3
50mg
 $ 70.00 2022-06-03
TRC
P322573-250mg
3-(phenoxymethyl)aniline
 93189-16-3
250mg
 $ 275.00 2022-06-03
Apollo Scientific
OR110016-1g
3-(Phenoxymethyl)aniline
 93189-16-3
1g
 £272.00 2025-02-19
abcr
AB225274-1 g
3-(Phenoxymethyl)aniline, 95%; .
 93189-16-3 95%
1g
 €330.80 2023-04-27
Enamine
EN300-51368-0.05g
3-(phenoxymethyl)aniline
 93189-16-3 95.0%
0.05g
 $29.0 2025-03-21
Enamine
EN300-51368-0.1g
3-(phenoxymethyl)aniline
 93189-16-3 95.0%
0.1g
 $43.0 2025-03-21
Enamine
EN300-51368-0.25g
3-(phenoxymethyl)aniline
 93189-16-3 95.0%
0.25g
 $62.0 2025-03-21
Enamine
EN300-51368-0.5g
3-(phenoxymethyl)aniline
 93189-16-3 95.0%
0.5g
 $98.0 2025-03-21
Enamine
EN300-51368-1.0g
3-(phenoxymethyl)aniline
 93189-16-3 95.0%
1.0g
 $125.0 2025-03-21

3-(phenoxymethyl)aniline Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:93189-16-3)3-(phenoxymethyl)aniline
Order Number:A1198134
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:35
Price ($):161.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:93189-16-3)3-(phenoxymethyl)aniline
A1198134
Purity:99%
Quantity:1g
Price ($):161.0
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